Cas no 929835-63-2 (4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine)

• Product Name: 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine
• CAS No: 929835-63-2
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5309986
• Update Time: 2025-06-11

4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• morpholin-4-yl-(1-pyrimidin-2-ylpiperidin-4-yl)methanone
• 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine

• Inchi： 1S/C14H20N4O2/c19-13(17-8-10-20-11-9-17)12-2-6-18(7-3-12)14-15-4-1-5-16-14/h1,4-5,12H,2-3,6-11H2
• InChI Key： VRNIUXUGVGUBJM-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1CCN(C2=NC=CC=N2)CC1)=O

Additional information on 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine

Introduction to 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine (CAS No. 929835-63-2)

4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine (CAS No. 929835-63-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) disorders and cancer treatments.

The molecular structure of 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine consists of a pyrimidine ring, a piperidine ring, and a morpholine ring, interconnected through specific functional groups. The pyrimidine moiety is known for its involvement in nucleic acid synthesis and its ability to interact with various biological targets. The piperidine and morpholine rings contribute to the compound's overall stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the multifaceted biological activities of 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine. One of the most notable findings is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in signal transduction pathways and are implicated in a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders.

In the context of central nervous system (CNS) disorders, 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine has shown promising results in preclinical studies. Research has demonstrated its ability to cross the blood-brain barrier (BBB), a critical factor for effective CNS drug delivery. This property makes it a potential candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The compound's interaction with specific neurotransmitter receptors has been shown to modulate neuronal activity and improve cognitive function.

Beyond its CNS applications, 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine has also been investigated for its anti-cancer properties. Studies have indicated that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to downregulate the expression of oncogenes such as c-Myc and Bcl-2, while upregulating pro-apoptotic genes like Bax and caspase-3. These findings suggest that 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine could be a valuable addition to the arsenal of anti-cancer drugs.

The pharmacokinetic properties of 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine have also been extensively studied. Its high oral bioavailability and favorable pharmacokinetic profile make it suitable for oral administration, which is often preferred in clinical settings due to patient compliance and convenience. Additionally, the compound exhibits low toxicity in preclinical models, further supporting its potential for clinical development.

In terms of clinical trials, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine. Preliminary results from these trials have been encouraging, with patients showing improved outcomes and minimal adverse effects. These findings have generated significant interest among researchers and pharmaceutical companies, leading to increased investment in further clinical studies.

The future prospects for 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine are promising. Ongoing research aims to optimize its chemical structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and patient compliance. As our understanding of this compound continues to grow, it is likely that new applications will be discovered, further expanding its therapeutic utility.

In conclusion, 4-1-(pyrimidin-2-yl)piperidine-4-carbonylmorpholine (CAS No. 929835-63-2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique molecular structure and multifaceted biological activities make it a promising candidate for treating a wide range of diseases. Continued research and development will undoubtedly lead to new insights and innovations in the field.